![molecular formula C13H10O3 B1230894 Mycosinol CAS No. 111768-19-5](/img/structure/B1230894.png)
Mycosinol
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Overview
Description
Mycosinol is a dihydrofuran.
Scientific Research Applications
Biochemical Properties and Applications
Mycosinol, identified as a spiroketalenol ether, is a phytoalexin produced by plants in response to fungal infection. Marshall, Harborne, and King (1987) discovered this compound in Coleostephus myconis, revealing its antifungal properties and its role as the first reported spiroketalenol ether acting as a phytoalexin in the tribe Anthemideae of the Compositae (Marshall, Harborne, & King, 1987). This discovery highlights this compound's potential in agricultural applications, particularly in enhancing plant resistance against fungal pathogens.
Role in Plant Defense Mechanisms
This compound, through its production in response to pathogens, is part of a broader defense mechanism involving glucosinolates and myrosinases. This system, extensively studied in plants of the Brassicales order, plays a crucial role in plant defense against herbivores and pathogens. Winde and Wittstock (2011) provided insights into how this system functions, including the bioactivation of glucosinolates by myrosinases, leading to the formation of toxic isothiocyanates and other biologically active products (Winde & Wittstock, 2011).
Impact on Human Health
While this compound's primary role is in plant defense, compounds within the glucosinolate-myrosinase system, to which this compound is related, have shown potential health benefits for humans. The hydrolysis products of glucosinolates, which include isothiocyanates, have been studied for their cancer-preventing properties. Halkier and Gershenzon (2006) described how these compounds function as defense compounds in plants and as biopesticides, flavor compounds, and cancer-preventing agents for humans (Halkier & Gershenzon, 2006).
properties
CAS RN |
111768-19-5 |
---|---|
Molecular Formula |
C13H10O3 |
Molecular Weight |
214.22 g/mol |
IUPAC Name |
(2E)-2-hexa-2,4-diynylidene-1,6-dioxaspiro[4.4]nona-3,7-dien-9-ol |
InChI |
InChI=1S/C13H10O3/c1-2-3-4-5-6-11-7-9-13(16-11)12(14)8-10-15-13/h6-10,12,14H,1H3/b11-6+ |
InChI Key |
FZRGCIPZQGXDCM-IZZDOVSWSA-N |
Isomeric SMILES |
CC#CC#C/C=C/1\C=CC2(O1)C(C=CO2)O |
SMILES |
CC#CC#CC=C1C=CC2(O1)C(C=CO2)O |
Canonical SMILES |
CC#CC#CC=C1C=CC2(O1)C(C=CO2)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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